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Compound of Interest

Compound Name: 2,2-Dimethoxypentane

Cat. No.: B12843018 Get Quote

CAS Number: 55904-98-8

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,2-dimethoxypentane, a valuable

ketal compound with applications in organic synthesis and potential relevance to drug

development. This document details its chemical and physical properties, experimental

protocols for its synthesis, and explores its functional role as a protecting group and chemical

intermediate.

Chemical and Physical Properties
2,2-Dimethoxypentane, also known as the dimethyl ketal of 2-pentanone, is a colorless liquid.

Its properties are summarized in the tables below, compiled from various chemical databases

and supplier information.

Physical Properties
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Property Value Source

Molecular Formula C₇H₁₆O₂ PubChem[1]

Molecular Weight 132.20 g/mol PubChem[1]

Boiling Point 121.2 °C at 760 mmHg LookChem

Density 0.842 g/cm³ LookChem

Flash Point 11.5 °C LookChem

Vapor Pressure 17.7 mmHg at 25°C LookChem

Chemical Properties and Descriptors
Property Value Source

IUPAC Name 2,2-dimethoxypentane PubChem[1]

SMILES CCCC(C)(OC)OC PubChem[1]

InChIKey
IRAHAFAANXPSRY-

UHFFFAOYSA-N
PubChem[1]

XLogP3 1.5 LookChem

Hydrogen Bond Donor Count 0 LookChem

Hydrogen Bond Acceptor

Count
2 LookChem

Rotatable Bond Count 4 LookChem

Synthesis of 2,2-Dimethoxypentane: An
Experimental Protocol
The primary route for the synthesis of 2,2-dimethoxypentane is the acid-catalyzed reaction of

2-pentanone with methanol or an orthoformate. The following is a representative experimental

protocol adapted from established methods for ketal synthesis.

Reaction: The acid-catalyzed ketalization of 2-pentanone.
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Materials:

2-Pentanone

Methanol (anhydrous)

Trimethyl orthoformate (optional, as a water scavenger)

Anhydrous p-Toluenesulfonic acid (p-TsOH) or other acid catalyst (e.g., sulfuric acid)

Anhydrous sodium bicarbonate (NaHCO₃)

Anhydrous magnesium sulfate (MgSO₄)

Dichloromethane (DCM) or other suitable organic solvent

Saturated aqueous sodium bicarbonate solution

Water

Equipment:

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Separatory funnel

Rotary evaporator

Standard laboratory glassware

Procedure:

To a solution of 2-pentanone (1.0 eq) in anhydrous methanol (excess, can be used as

solvent), add a catalytic amount of p-toluenesulfonic acid (0.01-0.05 eq).
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The reaction mixture is stirred at room temperature and monitored by thin-layer

chromatography (TLC) or gas chromatography (GC) until the starting material is consumed.

The reaction can be gently heated to reflux to increase the rate.

Upon completion, the reaction is quenched by the addition of a saturated aqueous solution of

sodium bicarbonate.

The mixture is transferred to a separatory funnel and the aqueous layer is extracted with

dichloromethane.

The combined organic layers are washed with water and then with brine.

The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is

removed under reduced pressure using a rotary evaporator.

The crude product can be purified by fractional distillation to yield pure 2,2-
dimethoxypentane.

Applications in Research and Drug Development
While specific applications of 2,2-dimethoxypentane in marketed drugs are not widely

documented, its chemical nature as a ketal lends it significant potential in several areas of

pharmaceutical and chemical research.

Protecting Group for Carbonyls
Ketals are widely used as protecting groups for ketones and aldehydes in multi-step organic

synthesis. The formation of the ketal masks the reactivity of the carbonyl group towards

nucleophiles and bases, allowing for chemical transformations on other parts of a molecule.

The carbonyl group can be readily deprotected by treatment with aqueous acid.

Chemical Intermediate
2,2-Dimethoxypentane can serve as a precursor for the synthesis of other molecules. For

instance, elimination of methanol can lead to the formation of 2-methoxy-2-pentene, a

potentially useful enol ether intermediate.
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Ketal Motifs in Drug Discovery
Ketals and acetals are found in a number of approved drugs. They can be used as bioisosteres

for other functional groups or as acid-labile linkers in prodrugs and drug delivery systems.[2] In

the acidic environment of endosomes or lysosomes within cells, or in the stomach, these

linkers can be cleaved to release the active pharmaceutical ingredient.[1]

Safety and Hazard Information
2,2-Dimethoxypentane is a flammable liquid and should be handled with appropriate safety

precautions in a well-ventilated fume hood.

Hazard Description

GHS Pictograms

Signal Word Danger

Hazard Statements Highly flammable liquid and vapor.

Precautionary Statements

Keep away from heat, sparks, open flames, and

hot surfaces. — No smoking. Keep container

tightly closed. Ground/bond container and

receiving equipment. Use explosion-proof

electrical/ventilating/lighting equipment. Use

only non-sparking tools. Take precautionary

measures against static discharge. Wear

protective gloves/protective clothing/eye

protection/face protection. IF ON SKIN (or hair):

Remove/Take off immediately all contaminated

clothing. Rinse skin with water/shower. In case

of fire: Use dry sand, dry chemical, or alcohol-

resistant foam for extinction. Store in a well-

ventilated place. Keep cool. Dispose of

contents/container to an approved waste

disposal plant.

Data sourced from PubChem.[1]
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Caption: Synthesis of 2,2-dimethoxypentane via acid-catalyzed ketalization.

Experimental Workflow for Synthesis and Purification
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Caption: Experimental workflow for the synthesis and purification of 2,2-dimethoxypentane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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